Cas no 2229491-02-3 (3-(3-bromo-2,2-dimethylpropyl)-1H-indole)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-1H-indole
• CAS No: 2229491-02-3
• MF: C₁₃H₁₆BrN
• MW: 266.176842689514
• CID: 6452942
• PubChem ID: 165666100
• Update Time: 2025-05-21

3-(3-bromo-2,2-dimethylpropyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-1H-indole
• EN300-1916753
• 2229491-02-3

• Inchi： 1S/C13H16BrN/c1-13(2,9-14)7-10-8-15-12-6-4-3-5-11(10)12/h3-6,8,15H,7,9H2,1-2H3
• InChI Key： AUHZVFJTMKIQJT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 265.04661g/mol
• Monoisotopic Mass: 265.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-1H-indole

Recent Advances in the Study of 3-(3-bromo-2,2-dimethylpropyl)-1H-indole (CAS: 2229491-02-3)

The compound 3-(3-bromo-2,2-dimethylpropyl)-1H-indole (CAS: 2229491-02-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 3-(3-bromo-2,2-dimethylpropyl)-1H-indole, emphasizing its efficient production through bromination and alkylation reactions. Researchers have optimized these methods to achieve higher yields and purity, which are critical for subsequent biological evaluations. The compound's structural features, including the bromoalkyl side chain and indole core, suggest its potential as a versatile scaffold for further chemical modifications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(3-bromo-2,2-dimethylpropyl)-1H-indole exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the NF-κB pathway, which plays a central role in immune responses and inflammation. Molecular docking studies have provided insights into the binding interactions between 3-(3-bromo-2,2-dimethylpropyl)-1H-indole and its target proteins, offering a foundation for structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on derivatizing the indole core and bromoalkyl side chain to enhance these properties while maintaining or improving biological activity. These modifications have led to the development of analogs with improved solubility and reduced cytotoxicity.

In conclusion, 3-(3-bromo-2,2-dimethylpropyl)-1H-indole represents a promising candidate for further drug development, particularly in the areas of inflammation and immune modulation. Ongoing research is expected to explore its therapeutic potential in more detail, including in vivo studies and preclinical evaluations. The compound's unique structural and functional attributes position it as a valuable tool for advancing our understanding of chemical biology and pharmaceutical science.